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Compound of Interest

Compound Name: SID 26681509

Cat. No.: B1139193 Get Quote

Essential guidelines for the safe handling and disposal of SID 26681509, a potent and

reversible human cathepsin L inhibitor, are critical for maintaining a safe laboratory

environment and ensuring regulatory compliance. This document provides detailed procedures

for the proper disposal of this compound, tailored for researchers, scientists, and drug

development professionals.

SID 26681509 is a chemical compound utilized in research settings. While specific disposal

instructions for this compound are not readily available, a conservative approach adhering to

general laboratory safety protocols for chemical waste is imperative. Based on available safety

data for similar cathepsin L inhibitors, this substance should be handled with care to minimize

exposure and environmental contamination.

Summary of Key Data
For quick reference, the following table summarizes essential information for SID 26681509.
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Property Value

CAS Number 958772-66-2

Molecular Formula C₂₇H₃₃N₅O₅S

Molecular Weight 539.65 g/mol

Appearance Powder

Solubility
Soluble in DMSO (to 50 mM) and ethanol (to 10

mM)

Storage Store at -20°C

Disposal Protocol
Researchers must adhere to the following step-by-step procedure for the safe disposal of SID
26681509. This protocol is based on general best practices for chemical waste management in

a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate

PPE is worn, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Segregation:

Solid Waste: Unused or expired SID 26681509 powder should be collected in a designated,

clearly labeled hazardous waste container. Do not mix with other solid waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Liquid Waste: Solutions containing SID 26681509 (e.g., dissolved in DMSO or ethanol) must

be collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do

not dispose of these solutions down the drain.
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Contaminated Materials: Any materials that have come into contact with SID 26681509, such

as pipette tips, centrifuge tubes, and weighing paper, should be disposed of as solid

chemical waste.

3. Labeling: All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: SID 26681509

The primary hazard(s) associated with the compound (if known, otherwise list as "Chemical

Waste for Disposal")

The date of accumulation

4. Storage of Waste: Store waste containers in a designated, secure area away from

incompatible chemicals. Ensure the storage area is well-ventilated.

5. Final Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of

the hazardous waste. Follow all institutional and local regulations for chemical waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the proper workflow for the disposal of SID 26681509.
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Caption: Workflow for the proper disposal of SID 26681509.

While a specific Safety Data Sheet (SDS) for SID 26681509 is not publicly available, an SDS

for a general Cathepsin L Inhibitor suggests that small quantities may be disposed of with
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household waste. However, it is best practice in a professional laboratory setting to treat all

chemical waste as hazardous unless explicitly stated otherwise by a specific SDS or

institutional guidelines. The same document advises against allowing the product to enter

sewers or groundwater in large quantities, reinforcing the need for controlled disposal. Always

consult your local and institutional regulations for chemical waste to ensure full compliance.

To cite this document: BenchChem. [Proper Disposal of SID 26681509: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139193#sid-26681509-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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